Cas no 2580253-13-8 (2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid)

2-{Benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid is a cyclobutane-derived compound featuring a benzyl-protected amine and a carboxylate functional group. Its rigid cyclobutyl core enhances conformational stability, making it valuable in medicinal chemistry for structure-activity relationship studies. The benzyloxycarbonyl (Cbz) protecting group ensures selective reactivity, while the acetic acid moiety allows for further derivatization or conjugation. This compound is particularly useful in peptide mimetics and small-molecule drug design, where its balanced lipophilicity and steric constraints can optimize binding interactions. Its synthetic versatility and well-defined stereochemistry (1s,3s) make it a reliable intermediate for targeted molecular modifications.
2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid structure
2580253-13-8 structure
Product Name:2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid
CAS No:2580253-13-8
MF:C21H24N2O4
MW:368.426265716553
CID:5662773
PubChem ID:165892007
Update Time:2025-06-08

2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
    • 2580253-13-8
    • EN300-27726217
    • 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid
    • Inchi: 1S/C21H24N2O4/c24-20(25)14-23(13-16-7-3-1-4-8-16)19-11-18(12-19)22-21(26)27-15-17-9-5-2-6-10-17/h1-10,18-19H,11-15H2,(H,22,26)(H,24,25)
    • InChI Key: PPDMBCNRBOOWAZ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC1CC(C1)N(CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 368.17360725g/mol
  • Monoisotopic Mass: 368.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 78.9Ų

2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27726217-1g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8
1g
$1286.0 2023-09-10
Enamine
EN300-27726217-5g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8
5g
$3728.0 2023-09-10
Enamine
EN300-27726217-10g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8
10g
$5528.0 2023-09-10
Enamine
EN300-27726217-0.05g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8 95.0%
0.05g
$1080.0 2025-03-19
Enamine
EN300-27726217-0.1g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8 95.0%
0.1g
$1131.0 2025-03-19
Enamine
EN300-27726217-0.25g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8 95.0%
0.25g
$1183.0 2025-03-19
Enamine
EN300-27726217-0.5g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8 95.0%
0.5g
$1234.0 2025-03-19
Enamine
EN300-27726217-1.0g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8 95.0%
1.0g
$1286.0 2025-03-19
Enamine
EN300-27726217-2.5g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8 95.0%
2.5g
$2520.0 2025-03-19
Enamine
EN300-27726217-5.0g
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
2580253-13-8 95.0%
5.0g
$3728.0 2025-03-19

Additional information on 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid

Comprehensive Analysis of 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid (CAS No. 2580253-13-8)

In the realm of pharmaceutical and organic chemistry, 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid (CAS No. 2580253-13-8) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutylamino backbone and benzyloxy carbonyl protective group, is widely studied for its potential applications in drug development and biochemical research. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's benzyl and acetic acid moieties contribute to its solubility and reactivity, making it a valuable intermediate in synthetic pathways. Recent studies highlight its role in the design of peptide mimetics and enzyme inhibitors, addressing growing demand for novel therapeutics in areas such as oncology and immunology. With the rise of AI-driven drug discovery, 2580253-13-8 has also been flagged in computational screens for its binding affinity to proteins involved in inflammatory pathways.

From a synthetic chemistry perspective, the (1s,3s)-3-aminocyclobutane core of this compound offers steric constraints that are pivotal for conformational control in medicinal chemistry. This aligns with current trends favoring rigid scaffolds to improve drug potency and reduce off-target effects. Laboratories optimizing C-N coupling reactions often reference this compound as a benchmark for evaluating new catalytic systems.

Environmental and regulatory considerations are also part of the discourse around 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid. Its biodegradability and low ecotoxicity profile make it a candidate for green chemistry initiatives, resonating with industry shifts toward sustainable practices. Analytical methods like HPLC-MS and NMR are routinely employed to characterize its purity, reflecting stringent quality standards in pharmaceutical manufacturing.

Market analysts note increasing patent filings involving derivatives of 2580253-13-8, particularly in small-molecule therapeutics. This trend underscores its commercial viability, with niche applications expanding into proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. As researchers explore its structure-activity relationships (SAR), this compound continues to inspire innovation across multidisciplinary fields.

In summary, 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid represents a convergence of synthetic utility and therapeutic potential. Its relevance to precision medicine and catalysis science ensures sustained attention from both academic and industrial sectors, solidifying its position as a cornerstone in modern chemical research.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.